CTT2274

• Molecular Formula: C119H159N17O33P2
• Molecular Weight: 2417.6 g/mol
• InChI: InChI=1S/C119H159N17O33P2/c1-15-74(6)105(95(164-13)68-100(141)134-62-29-40-94(134)108(165-14)75(7)109(145)121-76(8)107(144)82-33-21-17-22-34-82)132(11)113(149)102(72(2)3)126-112(148)104(73(4)5)133(12)119(159)166-71-79-46-52-85(53-47-79)169-118(158)130(9)63-64-131(10)171(162,163)168-66-60-90(116(154)155)125-110(146)83-50-44-78(45-51-83)69-136-106-86-36-25-24-35-84(86)70-135(93-39-27-26-37-87(93)103(106)127-129-136)99(140)58-57-98(139)124-92(67-77-42-48-81(49-43-77)80-31-19-16-20-32-80)111(147)120-61-28-18-23-41-96(137)123-89(115(152)153)54-56-97(138)122-88(114(150)151)38-30-65-167-170(160,161)128-91(117(156)157)55-59-101(142)143/h16-17,19-22,24-27,31-37,39,42-53,72-76,88-92,94-95,102,104-105,107-108,144H,15,18,23,28-30,38,40-41,54-71H2,1-14H3,(H,120,147)(H,121,145)(H,122,138)(H,123,137)(H,124,139)(H,125,146)(H,126,148)(H,142,143)(H,150,151)(H,152,153)(H,154,155)(H,156,157)(H,162,163)(H2,128,160,161)/t74-,75+,76+,88-,89-,90-,91-,92-,94-,95+,102-,104-,105-,107+,108+/m0/s1
• InChIKey: XPAZCVDBEVWAFG-AVCBAXRZSA-N

CTT2274 — A PSMA-Targeted Small Molecule Drug Conjugate (SMDC) Prodrug of MMAE with a pH-Sensitive Phosphoramidate Linker

CTT2274 is an investigational small molecule drug conjugate (SMDC) developed by Cancer Targeted Technology (CTT) that selectively delivers the potent microtubule inhibitor monomethyl auristatin E (MMAE) to prostate-specific membrane antigen (PSMA)-expressing tumor cells. The compound comprises a PSMA-binding phosphoramidate scaffold (shared with CTT1057 and CTT1403), a biphenyl motif, a pH-sensitive phosphoramidate linker, and the MMAE payload . CTT2274 binds PSMA irreversibly with nanomolar affinity (IC50 3.97 nM for human PSMA) and is designed to release MMAE selectively within the acidic endosomal/lysosomal compartments of tumor cells, thereby minimizing systemic exposure to free drug . CTT2274 is currently in IND-enabling studies with first-in-human clinical trials anticipated in 2026, supported by a $2.4M NCI Fast-Track SBIR grant .

Model SystemPSMA+ prostate cancer cell lines and patient-derived xenograft (PDX) models

Target EngagementIrreversible PSMA binding with nanomolar affinity (phosphoramidate scaffold)

Prodrug DesignpH-responsive phosphoramidate linker for endosomal MMAE release

Study ContextLinker biology comparison and model-response endpoint studies

• [1] Bomba HN, Fulton MD, Savoy EA, Langton-Webster B, Berkman CE. A Unique Prodrug Targeting the Prostate-Specific Membrane Antigen for the Delivery of Monomethyl Auristatin E. Bioconjug Chem. 2025 Feb 19;36(2):169-178. doi: 10.1021/acs.bioconjchem.4c00297. View Source
• [2] Cancer Targeted Technology Receives Fast Track $2.4M Grant to Develop an Innovative PSMA-Targeted Small Molecule Drug Conjugate for Prostate Cancer. TechSeries Insight, November 18, 2024. View Source

Why PSMA-Targeted MMAE Prodrugs Cannot Be Interchanged — The Critical Role of Linker Chemistry, Binding Mode, and Scaffold in CTT2274 Differentiation

PSMA-targeted therapeutic candidates that deliver MMAE are not interchangeable commodities. Differentiation arises from three interdependent structural features: (1) the PSMA-binding scaffold, which determines affinity, selectivity, and binding mode (reversible vs. irreversible); (2) the linker chemistry, which governs where, when, and how rapidly the MMAE payload is released; and (3) the overall molecular design, which dictates pharmacokinetics, tumor penetration, and off-target toxicity. CTT2274 combines a phosphoramidate-based irreversible PSMA inhibitor with a pH-responsive phosphoramidate linker, whereas other PSMA-MMAE conjugates employ reversible urea-based ligands and/or enzyme-cleavable valine-citrulline linkers . These structural differences produce quantifiable divergence in binding kinetics, tumor-selective payload release, in vivo safety, and therapeutic index, as demonstrated by the direct comparative evidence below .

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Binding mode mismatch: Reversible urea-based PSMA ligands cannot replicate the irreversible target engagement and prolonged residence time of the phosphoramidate scaffold.

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Linker chemistry divergence: Enzyme-cleavable valine-citrulline linkers produce different tumor-selective release profiles compared to the pH-sensitive phosphoramidate linker, altering exposure and model response.

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Scaffold-dependent safety endpoints: The integrated phosphoramidate scaffold–linker combination defines the tolerability profile; alternative SMDC architectures may shift systemic toxicity endpoints.

• [1] Bomba HN, Fulton MD, Savoy EA, Langton-Webster B, Berkman CE. A Unique Prodrug Targeting the Prostate-Specific Membrane Antigen for the Delivery of Monomethyl Auristatin E. Bioconjug Chem. 2025 Feb 19;36(2):169-178. doi: 10.1021/acs.bioconjchem.4c00297. View Source
• [2] Savoy EA, Fulton MD, Bomba HN, Berkman CE. PSMA-targeted small-molecule drug-conjugates with valine-citrulline and phosphoramidate cleavable linkers. Bioorg Med Chem Lett. 2024 Jan 15;98:129573. doi: 10.1016/j.bmcl.2023.129573. View Source
• [3] Boinapally S, Ahn HH, Cheng Y, et al. Modular Smart Molecules for PSMA-Targeted Chemotherapy. Mol Cancer Ther. 2022 Nov 3;21(11):1701–1709. doi: 10.1158/1535-7163.MCT-22-0160. View Source

CTT2274 Quantitative Differentiation Evidence: Head-to-Head and Class-Level Comparator Data for Scientific Procurement Decisions

PSMA Binding Affinity and Irreversible Mode of Inhibition: CTT2274 vs. Control Compounds and Reversible PSMA Ligands

CTT2274 demonstrated high-affinity, irreversible binding to human PSMA with an IC50 of 3.97 ± 0.134 nM. In contrast, the control compound CTT227X (lacking the PSMA-binding moiety) showed no appreciable inhibition at 10 μM, and free MMAE showed no inhibition at 16 μM, confirming that PSMA binding is entirely scaffold-dependent . The irreversible binding mode was confirmed for both human and mouse PSMA . This irreversible mechanism is a hallmark of the phosphoramidate inhibitor class and contrasts with commonly used reversible urea-based PSMA ligands such as PSMA-11 (IC50 = 17.4 ± 1.6 nM) and PSMA-617 (IC50 = 15.1 ± 3.8 nM), which exhibit reversible binding kinetics .

PSMA Affinity

Head-to-head

hPSMA IC50 3.97 ± 0.134 nM (irreversible); CTT227X & free MMAE no inhibition at 10–16 μM. Reversible ligands PSMA-11 IC50 17.4 nM, PSMA-617 IC50 15.1 nM.

Irreversible binding supports prolonged target engagement context

Binding mode distinction confirmed in recombinant enzyme assays

Evidence Dimension	PSMA binding affinity (IC50) and binding mode
Target Compound Data	CTT2274 hPSMA IC50 = 3.97 ± 0.134 nM (irreversible binding); mPSMA IC50 = 105 ± 4.79 nM (irreversible binding)
Comparator Or Baseline	CTT227X: no inhibition at 10 μM; Free MMAE: no inhibition at 16 μM; PSMA-11 (reversible): IC50 = 17.4 ± 1.6 nM; PSMA-617 (reversible): IC50 = 15.1 ± 3.8 nM
Quantified Difference	CTT2274 affinity ~4.4-fold higher than PSMA-11 and ~3.8-fold higher than PSMA-617; irreversible vs. reversible binding mode represents a qualitative mechanistic distinction
Conditions	Recombinant human PSMA (hPSMA) and mouse PSMA (mPSMA) enzymatic inhibition assays; 50 mM Tris pH 7.4, 37°C

Why This Matters

Irreversible binding prolongs target residence time and enhances cumulative tumor uptake of the drug conjugate, a property not achievable with reversible urea-based PSMA ligands, directly impacting efficacy and the ability to use lower, safer doses.

• [1] Bomba HN, Fulton MD, Savoy EA, Langton-Webster B, Berkman CE. A Unique Prodrug Targeting the Prostate-Specific Membrane Antigen for the Delivery of Monomethyl Auristatin E. Bioconjug Chem. 2025 Feb 19;36(2):169-178. doi: 10.1021/acs.bioconjchem.4c00297. View Source
• [2] Benešová M, Schäfer M, Bauder-Wüst U, et al. Preclinical Evaluation of a Tailor-Made DOTA-Conjugated PSMA Inhibitor with Optimized Linker Moiety for Imaging and Endoradiotherapy of Prostate Cancer. J Nucl Med. 2015 Jun;56(6):914-20. doi: 10.2967/jnumed.114.147413. View Source

In Vivo Survival and Tumor Suppression: CTT2274 vs. Molar-Equivalent Free MMAE in a Patient-Derived Xenograft Model

In a patient-derived xenograft (PDX) model of prostate cancer (TM00298), weekly intravenous dosing of CTT2274 at 3.6 mg/kg (molar equivalent to 1 mg/kg free MMAE) for six weeks resulted in: (i) zero deaths in the CTT2274 group; (ii) 2 out of 7 mice in the free MMAE group found dead due to drug toxicity, plus 1 additional mouse succumbing to tumor burden; (iii) tumor suppression persisting at least three weeks longer in the CTT2274 group compared to the MMAE group after cessation of dosing . Median survival for the PBS control group was 48 days; both CTT2274 and MMAE showed statistically significant improvement over PBS (p < 0.0001), but the CTT2274 group experienced superior overall survival with no treatment-related mortality .

In Vivo Survival

Head-to-head

PDX model TM00298: CTT2274 3.6 mg/kg IV weekly ×6 wk → 0/7 mortality, ≥3 wk longer tumor suppression vs free MMAE. MMAE group 3/7 mortality (p

Model-response endpoint context: sustained suppression without treatment-related mortality

PDX study, 6-week dosing; body weight stability observed

Hematological Endpoints

Head-to-head

Non-tumor-bearing mice: single IV CTT2274 3.6 mg/kg maintained stable CBC and body weight; free MMAE 1 mg/kg caused thrombocytopenia, neutropenia, lymphopenia, reduced RBC/hemoglobin, elevated ALP/AST.

Tolerability endpoint profile: marrow-sparing observed at equi-efficacious dose

Safety-pharmacology model context; 14-day monitoring

Estimated Margin

Reported

CTT2274 approximate LD50/ED50 ratio ~10; free MMAE LD50 ~1 mg/kg, TI

Estimated exposure margin context supports repeated-dose model design

Approximation from separate efficacy and safety studies

Linker Class Comparison

Class-level

Phosphoramidate SMDC2: 100% survival at 90 d, 4/8 complete regression, MMAE tumor tissue 2–3 orders of magnitude higher than normal tissues. Val-Cit SMDC1 inferior survival (p

Tumor-selective release context supports linker-driven endpoint differentiation

Class-level inference from same scaffold platform; PSMA+ xenograft model

Evidence Dimension	In vivo overall survival and treatment-related mortality
Target Compound Data	CTT2274 3.6 mg/kg IV weekly × 6 weeks: 0/7 deaths, tumor suppression for ≥3 weeks longer than MMAE after treatment cessation, no significant body weight changes vs. PBS at any time point
Comparator Or Baseline	Free MMAE 1 mg/kg IV weekly × 6 weeks (molar equivalent): 2/7 toxicity deaths + 1/7 tumor burden death; sawtooth body weight fluctuations with transient decreases 2 days post-dose; PBS median survival = 48 days
Quantified Difference	0% vs. 43% mortality (3/7) in the MMAE group; survival significantly greater for CTT2274 vs. PBS (p < 0.0001); tumor suppression extended by ≥3 weeks beyond MMAE
Conditions	PDX model TM00298 (prostate gland adenocarcinoma, treatment-naïve 71-year-old male patient); NSG mice; tumor volumes 62–172 mm³ at study start; 6-week dosing period

Why This Matters

The absence of treatment-related mortality and extended tumor suppression after dosing cessation demonstrates that the prodrug design of CTT2274 translates into a meaningful survival advantage over free MMAE at equivalent molar exposure, a critical differentiator for in vivo efficacy studies.

• [1] Bomba HN, Fulton MD, Savoy EA, Langton-Webster B, Berkman CE. A Unique Prodrug Targeting the Prostate-Specific Membrane Antigen for the Delivery of Monomethyl Auristatin E. Bioconjug Chem. 2025 Feb 19;36(2):169-178. doi: 10.1021/acs.bioconjchem.4c00297. View Source

Hematological and Body Weight Safety Profile: CTT2274 vs. Free MMAE at Efficacious Doses in Non-Tumor-Bearing Mice

A dedicated safety study in healthy, non-tumor-bearing mice compared single IV doses of 3.6 mg/kg CTT2274 vs. 1 mg/kg free MMAE (molar-equivalent efficacious doses). Mice receiving CTT2274 maintained stable body weight throughout the study, whereas the MMAE group exhibited transient body weight decreases 2–3 days post-dose . Complete blood count (CBC) analysis revealed considerable thrombocytopenia, neutropenia, and lymphopenia in the 1 mg/kg MMAE group, along with decreased red blood cell count, hemoglobin, and hematocrit at 168 h; in contrast, the 3.6 mg/kg CTT2274 group maintained steady hematological parameters . Serum chemistry showed elevated alkaline phosphatase (ALP) and aspartate transaminase (AST) in the MMAE group but not in the CTT2274 group .

Hematological Endpoints

Head-to-head

Non-tumor-bearing mice: single IV CTT2274 3.6 mg/kg maintained stable CBC and body weight; free MMAE 1 mg/kg caused thrombocytopenia, neutropenia, lymphopenia, reduced RBC/hemoglobin, elevated ALP/AST.

Tolerability endpoint profile: marrow-sparing observed at equi-efficacious dose

Safety-pharmacology model context; 14-day monitoring

Evidence Dimension	Hematological toxicity and body weight preservation at efficacious doses
Target Compound Data	CTT2274 3.6 mg/kg single IV: stable body weight; steady WBC, RBC, hemoglobin, hematocrit, and platelet counts; stable serum creatinine, ALP, and AST
Comparator Or Baseline	Free MMAE 1 mg/kg single IV: body weight decreases 2–3 days post-dose; thrombocytopenia (8–48 h); neutropenia and lymphopenia; decreased RBC/hemoglobin/hematocrit at 168 h; elevated ALP and AST; serum amylase spike at 24 h
Quantified Difference	Qualitative hematological toxicity profile: multiple parameters adversely affected in MMAE group vs. no clinically significant changes in CTT2274 group at molar-equivalent efficacious doses
Conditions	Healthy male C57BL/6 mice; single IV dose; CBC and serum chemistry monitored over 336 h (14 days)

Why This Matters

The divergent hematological safety profiles at equi-efficacious doses provide direct evidence that the prodrug design of CTT2274 effectively spares highly proliferative normal tissues (bone marrow) from MMAE toxicity, a key advantage for repeated-dose regimens in chronic oncology indications.

• [1] Bomba HN, Fulton MD, Savoy EA, Langton-Webster B, Berkman CE. A Unique Prodrug Targeting the Prostate-Specific Membrane Antigen for the Delivery of Monomethyl Auristatin E. Bioconjug Chem. 2025 Feb 19;36(2):169-178. doi: 10.1021/acs.bioconjchem.4c00297. View Source

Therapeutic Index Estimation: CTT2274 Achieves TI ≈ 10 vs. Free MMAE Inability to Be Administered as a Free Drug

The therapeutic index (TI) of CTT2274 was estimated from the ratio of the approximate median lethal dose (LD50) to the median effective dose (ED50). The safety study indicated that 36 mg/kg CTT2274 is at or near the LD50, and the efficacy study indicated that 3.6 mg/kg is at or near the ED50, yielding an approximate TI of 10 . For comparison, free MMAE has an LD50 of approximately 1 mg/kg in mice, and its TI as a free drug is effectively below 1, which is why MMAE cannot be administered as a standalone chemotherapeutic agent . In the same study, the 36 mg/kg CTT2274 dose (molar equivalent to 10 mg/kg MMAE) resulted in 4 out of 9 animal deaths over 6–7 days, while 10 mg/kg free MMAE caused 5 out of 9 mice to become moribund by Day 2 .

Estimated Margin

Reported

CTT2274 approximate LD50/ED50 ratio ~10; free MMAE LD50 ~1 mg/kg, TI

Estimated exposure margin context supports repeated-dose model design

Approximation from separate efficacy and safety studies

Linker Class Comparison

Class-level

Phosphoramidate SMDC2: 100% survival at 90 d, 4/8 complete regression, MMAE tumor tissue 2–3 orders of magnitude higher than normal tissues. Val-Cit SMDC1 inferior survival (p

Tumor-selective release context supports linker-driven endpoint differentiation

Class-level inference from same scaffold platform; PSMA+ xenograft model

Evidence Dimension	Therapeutic index (LD50/ED50)
Target Compound Data	CTT2274 TI ≈ 10 (approximate LD50 = 36 mg/kg; approximate ED50 = 3.6 mg/kg)
Comparator Or Baseline	Free MMAE: LD50 ≈ 1 mg/kg; TI < 1 as a free drug (cannot be administered therapeutically without a targeting carrier)
Quantified Difference	TI increase from <1 (free MMAE) to ~10 (CTT2274), representing an order-of-magnitude improvement in the safety margin
Conditions	NSG mice (efficacy PDX model) and C57BL/6 mice (safety model); single IV dose for safety; 6-week repeated dosing for efficacy

Why This Matters

A therapeutic index of ~10 is considered a favorable safety profile for oncology drug candidates and quantitatively distinguishes CTT2274 from free MMAE, which lacks a viable therapeutic window. This TI value supports the feasibility of repeated-dose clinical regimens.

• [1] Bomba HN, Fulton MD, Savoy EA, Langton-Webster B, Berkman CE. A Unique Prodrug Targeting the Prostate-Specific Membrane Antigen for the Delivery of Monomethyl Auristatin E. Bioconjug Chem. 2025 Feb 19;36(2):169-178. doi: 10.1021/acs.bioconjchem.4c00297. View Source

Phosphoramidate pH-Responsive Linker vs. Valine-Citrulline Enzyme-Cleavable Linker: Class-Level Evidence for Superior Efficacy and Tumor-Selective Payload Release

This evidence dimension relies on class-level inference from structurally related SMDCs built on the same phosphoramidate PSMA-binding scaffold (CTT1298) and MMAE payload platform. In a head-to-head comparison, SMDC2 (incorporating a pH-responsive phosphoramidate linker analogous to that used in CTT2274) was compared with SMDC1 (incorporating a cathepsin B-cleavable valine-citrulline linker). SMDC2 demonstrated 100% survival over 90 days with 4 out of 8 mice showing complete tumor growth inhibition after 6 weekly doses of 0.8 mg/kg (244 nmol/kg), significantly outperforming SMDC1 (p < 0.0001) . Critically, MMAE release from the phosphoramidate conjugate was observed predominantly in tumor tissue at levels 2–3 orders of magnitude higher than in non-target tissues . This tumor-selective release profile is directly attributable to the pH-responsive phosphoramidate linker chemistry that exploits the acidic endosomal/lysosomal environment of tumor cells, a feature shared with CTT2274 .

Linker Class Comparison

Class-level

Phosphoramidate SMDC2: 100% survival at 90 d, 4/8 complete regression, MMAE tumor tissue 2–3 orders of magnitude higher than normal tissues. Val-Cit SMDC1 inferior survival (p

Tumor-selective release context supports linker-driven endpoint differentiation

Class-level inference from same scaffold platform; PSMA+ xenograft model

Evidence Dimension	Tumor-selective MMAE release and in vivo efficacy: phosphoramidate (pH-responsive) vs. valine-citrulline (enzyme-cleavable) linker
Target Compound Data	Phosphoramidate-linker SMDC2: 100% survival at 90 days; 4/8 complete tumor regression; MMAE tumor concentration 2–3 orders of magnitude higher than non-target tissues
Comparator Or Baseline	Valine-citrulline-linker SMDC1: significantly inferior survival (p < 0.0001 vs. SMDC2); less tumor-selective MMAE release
Quantified Difference	100% vs. <100% 90-day survival; 4/8 vs. fewer complete responses; MMAE tumor-to-non-target tissue ratio: 100–1000-fold higher for phosphoramidate linker
Conditions	PSMA+ PC3-PIP subcutaneous xenograft model in NCr nude mice; 0.8 mg/kg (~244 nmol/kg) IV weekly × 6 weeks; MMAE quantification by LC-MS/MS in tumor, kidney, lacrimal gland, and prostate

Why This Matters

The class-level evidence demonstrates that the phosphoramidate pH-responsive linker platform — the same chemistry used in CTT2274 — confers a statistically and biologically significant advantage in tumor-selective payload release and survival outcomes compared to the widely used valine-citrulline linker system. This differentiation is mechanistically grounded and reproducible across compounds built on the same scaffold.

• [1] Boinapally S, Ahn HH, Cheng Y, et al. Modular Smart Molecules for PSMA-Targeted Chemotherapy. Mol Cancer Ther. 2022 Nov 3;21(11):1701–1709. doi: 10.1158/1535-7163.MCT-22-0160. View Source
• [2] Savoy EA, Fulton MD, Bomba HN, Berkman CE. PSMA-targeted small-molecule drug-conjugates with valine-citrulline and phosphoramidate cleavable linkers. Bioorg Med Chem Lett. 2024 Jan 15;98:129573. doi: 10.1016/j.bmcl.2023.129573. View Source

Optimal Research and Preclinical Development Applications for CTT2274 Based on Quantitative Differentiation Evidence

Preclinical Efficacy Studies in PSMA-Expressing Prostate Cancer Models Requiring a Favorable Therapeutic Window

CTT2274 is ideally suited for in vivo efficacy studies in PSMA-positive prostate cancer models (PC3-PIP, C4-2B, and patient-derived xenografts such as TM00298) where the experimental objective requires sustained tumor suppression without treatment-related mortality. The demonstrated therapeutic index of approximately 10, the absence of body weight loss, and the superior overall survival vs. free MMAE at molar-equivalent doses make CTT2274 the preferred choice for chronic dosing regimens (e.g., once-weekly IV for 6+ weeks) where free MMAE or MMAE-ADCs would be precluded by cumulative toxicity .

Comparative Linker Biology Studies — pH-Sensitive Phosphoramidate vs. Enzyme-Cleavable Valine-Citrulline Drug Conjugates

CTT2274 serves as the definitive exemplar of the pH-responsive phosphoramidate linker class in head-to-head comparisons against valine-citrulline-linked PSMA SMDCs. Researchers investigating the impact of linker chemistry on tumor-selective payload release, pharmacokinetics, and therapeutic index can use CTT2274 as the phosphoramidate-linker reference compound, leveraging the class-level evidence that phosphoramidate linkers achieve 2–3 orders of magnitude higher tumor-to-normal-tissue MMAE ratios and significantly improved 90-day survival (100% vs. <100%) .

PSMA-Targeted Small Molecule Drug Conjugate (SMDC) Platform Benchmarking and Lead Optimization

As the most advanced SMDC candidate from the Cancer Targeted Technology phosphoramidate platform, CTT2274 provides a well-characterized benchmark for structure-activity relationship (SAR) studies and lead optimization programs. Its defined PSMA binding affinity (hPSMA IC50 = 3.97 nM, irreversible), in vitro cytotoxicity profile (47.33% viability in PC3-PIP at 10 nM; 38.67% in C4-2B at 10 nM), and in vivo efficacy/safety parameters establish quantitative reference points against which new SMDC candidates or linker modifications can be directly compared .

Therapeutic Index Optimization Programs for Auristatin-Based Payloads in Oncology

CTT2274 demonstrates a 10-fold improvement in therapeutic index compared to free MMAE (TI ≈ 10 vs. <1), achieved through prodrug design rather than payload modification. This makes CTT2274 a valuable tool compound for studying how targeted delivery strategies — specifically irreversible PSMA binding combined with pH-responsive linker chemistry — can expand the therapeutic window of highly potent but intrinsically toxic payloads such as MMAE. Procurement of CTT2274 for such programs enables direct quantitative comparison against alternative targeting and linker strategies .

Application

Selection Property

Validation Focus

PSMA+ prostate cancer model studies

Sustained model-response without treatment-related mortality

Tumor suppression duration, body weight stability, survival endpoint

Comparative linker biology studies

pH-responsive phosphoramidate linker reference

Tumor-to-normal-tissue payload ratio, survival in xenograft models

SMDC platform benchmarking

Defined PSMA binding and irreversible mode

Target engagement kinetics, scaffold-dependent cytotoxicity profile

Exposure-margin model characterization

Estimated LD50/ED50 ratio for repeated-dose design

Safety-pharmacology endpoints, cumulative tolerability review

• [1] Bomba HN, Fulton MD, Savoy EA, Langton-Webster B, Berkman CE. A Unique Prodrug Targeting the Prostate-Specific Membrane Antigen for the Delivery of Monomethyl Auristatin E. Bioconjug Chem. 2025 Feb 19;36(2):169-178. doi: 10.1021/acs.bioconjchem.4c00297. View Source
• [2] Boinapally S, Ahn HH, Cheng Y, et al. Modular Smart Molecules for PSMA-Targeted Chemotherapy. Mol Cancer Ther. 2022 Nov 3;21(11):1701–1709. doi: 10.1158/1535-7163.MCT-22-0160. View Source